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Compound of Interest

Compound Name: 5-methyl-7-nitro-1H-indazole
CAS No.: 113302-88-8
Cat. No.: B3022813
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Executive Summary & Chemical Profile

Immediate Action Required: Treat 5-methyl-7-nitro-1H-indazole as a Toxic, Non-Halogenated
Organic waste. While mono-nitro indazoles generally exhibit higher thermal stability than their
polynitro counterparts, the presence of the nitro group (

) at position 7 combined with the indazole core necessitates specific handling to prevent
inhalation toxicity and environmental leaching.

e CAS Number: 113302-86-0 (Generic for substituted nitro-indazoles; verify specific isomer
batch).[1]

e Primary Hazards: Acute Toxicity (Oral), Skin/Eye Irritation, Potential Mutagenicity.[2][3]
e Thermal Hazard: Emits toxic nitrogen oxides (

) upon combustion.

+ Waste Classification: Non-Halogenated Organic (unless mixed with halogenated solvents).
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Pre-Disposal Assessment

Before initiating disposal, characterize the waste stream. This prevents "mystery waste"
rejection by Environmental Health & Safety (EHS) or external waste handlers.

Physical State & Segregation
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Personal Protective Equipment (PPE) Protocol

The following PPE is non-negotiable due to the potential mutagenic nature of nitro-aromatics.

» Respiratory: N95 or P100 particulate respirator. (Reasoning: Nitro-indazoles are fine
powders; inhalation provides a direct route to the bloodstream).

e Dermal: Double-gloving recommended.

o Inner Layer: Latex or Nitrile (inspection grade).

o Quter Layer: Nitrile (minimum 0.11mm thickness).
o Eye Protection: Chemical splash goggles (ANSI Z87.1).
Step-by-Step Disposal Workflows

Workflow A: Solid Waste (Pure Substance or
Contaminated Solids)
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Use this protocol for expired shelf stocks, weighing boat residues, or contaminated paper
towels.[1]

Containment: Transfer the material into a clear, wide-mouth polyethylene (HDPE) or glass
jar.

o Critical: Do not use metal containers, as nitro compounds can react with certain metals
under moist conditions.

Sealing: Screw the cap tightly and seal with Parafilm to prevent fugitive dust emissions.

Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag.

Labeling: Affix a hazardous waste label with the following constituents:

o Chemical Name: 5-methyl-7-nitro-1H-indazole[1]

o Hazards: Toxic, Irritant.[2][3][4][5]

Workflow B: Liquid Waste (Reaction Mixtures/Mother

Liquors)

Use this protocol if the compound is dissolved in solvents like Methanol, DMSO, or Acetone.[1]

Solvent Check: Verify the solvent system.
o If Halogenated (DCM, Chloroform): Use the Halogenated waste stream.

o If Non-Halogenated (Methanol, Acetone): Use the Non-Halogenated waste stream.

Precipitation Check: Ensure the compound does not precipitate out and form a "sludge" at
the bottom of the carboy. If sludge forms, filter it and dispose of the solid separately (see
Workflow A).

Transfer: Pour into the appropriate solvent waste carboy using a funnel.

Log: Record the approximate concentration of the nitro-indazole on the carboy's waste log.
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Visualized Decision Logic

The following diagram outlines the decision matrix for selecting the correct waste stream,
ensuring compliance with RCRA "Cradle-to-Grave" principles.
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To view exact molar ratios, purification steps, and HRP optimization
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Figure 1: Waste Stream Decision Matrix. Selects the disposal path based on physical state and
solvent composition to prevent incompatible mixing.

Emergency Contingencies: Spill Response

In the event of a benchtop spill, do not use dry sweeping. Dry sweeping generates dust,
increasing inhalation risk.

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Figure 2: Wet-Method Spill Cleanup Protocol.[1][6] Prioritizes dust suppression.

Regulatory Context & RCRA Compliance

While 5-methyl-7-nitro-1H-indazole is not explicitly "P-Listed" (acutely toxic) or "U-Listed" by
name under 40 CFR § 261.33 [1], it must be treated as a Characteristic Hazardous Waste if it

exhibits toxicity.[1]

o Generator Responsibility: Under RCRA, the laboratory is responsible for determining if the
waste is hazardous. Due to the nitro-aromatic structure, it is best practice to default to
Hazardous Waste status to avoid "improper determination” fines [2].

o Destruction Method: The ultimate disposal method by the waste vendor will be Incineration
with secondary combustion chambers to scrub

gases. Do not attempt chemical neutralization (e.g., oxidation/reduction) in the lab, as this
may generate more toxic intermediates.

References

e U.S. Environmental Protection Agency.Title 40, Code of Federal Regulations (40 CFR) §
261.33 - Discarded commercial chemical products, off-specification species, container
residues, and spill residues thereof.Link[1]

o U.S. Environmental Protection Agency.Hazardous Waste Generators: Categories and
Requirements.Link[1]

o National Institutes of Health (PubChem).7-Nitroindazole Compound Summary (Structural
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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